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Compound of Interest

Compound Name: Ethylhydrazine

Cat. No.: B1196685

An In-depth Technical Guide on Ethylhydrazine: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental properties is paramount. This guide provides the core molecular
information for ethylhydrazine.

Molecular and Physical Properties

Ethylhydrazine is a chemical compound with the molecular formula C2H8N2.[1][2] Its
molecular weight is approximately 60.10 g/mol .[1][3]

The following table summarizes the key molecular data for ethylhydrazine:

Property Value Source

Molecular Formula C2H8N2 PubChem[1], NIST[2]
Molecular Weight 60.10 g/mol PubChem[1]

IUPAC Name ethylhydrazine PubChem|[1]

CAS Registry Number 624-80-6 NIST[2]

Logical Relationship of Molecular Formula and
Weight
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The molecular weight of a compound is derived from the sum of the atomic weights of its
constituent atoms, as defined by its molecular formula.

Molecular Formula: C2HsN2 Atomic Weights (g/mol)

Summation _ | Molecular Weight
8 x Hydrogen P
w (60.10 g/mol)

Click to download full resolution via product page

Caption: Calculation of molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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